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Compound of Interest

Compound Name: UR-2922

Cat. No.: B15583485 Get Quote

Following a comprehensive search of publicly available scientific literature and databases, no

specific information has been found regarding a research compound designated as UR-2922.

Variations in search queries, including "UR2922", "UR 2922", and "compound UR-2922", also

failed to yield any relevant results.

This suggests that "UR-2922" may be an internal, unpublished compound designation, a code

name for a yet-to-be-disclosed molecule, or a typographical error. Without any publicly

accessible data, it is not possible to provide an in-depth technical guide, summarize

quantitative data, detail experimental protocols, or create visualizations of its signaling

pathways or experimental workflows as requested.

Contextual Search for Urotensin II Receptor
Antagonists
Broader searches were conducted for novel antagonists of the urotensin-II receptor (UT

receptor), also known as GPR14, a G protein-coupled receptor. Urotensin-II is recognized as

the most potent vasoconstrictor in humans and its receptor is a target for various

cardiovascular and renal diseases.[1][2] This line of inquiry was pursued due to a tangentially

related search result for a urotensin-II receptor antagonist, palosuran (ACT-058362).

This broader search revealed several named compounds that act as urotensin-II receptor

antagonists, including:

Palosuran (ACT-058362): A specific antagonist of the human UT receptor.
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RCI-0879 and RCI-0298: Potent, non-peptide small molecule antagonists of the UT receptor.

[3]

KR-36996: A novel and potent UT antagonist that inhibits smooth muscle proliferation.[4]

GSK-1440115: A known potent UT antagonist.[4]

SB-611812: A non-peptide antagonist highly selective for the UT receptor.[5]

DS37001789: A structurally novel piperazine derivative that acts as a urotensin II receptor

antagonist.[6]

Urantide: A peptide antagonist of the urotensin II receptor.[7]

While the research on these compounds is extensive and provides valuable insights into the

pharmacology of the urotensin system, there is no indication that any of these are synonymous

with or related to "UR-2922".

Therefore, until information specifically identifying "UR-2922" becomes publicly available, the

creation of a detailed technical guide on this compound is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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